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Compound of Interest

Compound Name: 4-Methylbenzyl bromide

Cat. No.: B049273

An In-depth Technical Guide to the Physical Properties of 4-Methylbenzyl Bromide

This technical guide provides a comprehensive overview of the physical properties of 4-
methylbenzyl bromide, with a specific focus on its melting and boiling points. The intended
audience for this document includes researchers, scientists, and professionals in the field of
drug development who require precise and reliable data for their work. This guide also details
the experimental protocols for determining these critical physical constants.

Physical Properties of 4-Methylbenzyl Bromide

4-Methylbenzyl bromide, also known as a-bromo-p-xylene, is a valuable intermediate in
organic synthesis. Accurate knowledge of its physical properties is essential for its proper
handling, storage, and application in various chemical reactions.

Quantitative Data Summary

The melting and boiling points of 4-methylbenzyl bromide are summarized in the table below.
The data represents a range of values reported in the literature, reflecting slight variations due
to experimental conditions and sample purity.
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Physical Property Value (°C) Pressure

Melting Point 32.0 - 38.0[1] Not Applicable

34 - 36[2][3][4][5]

36 - 37[6]

Boiling Point 218 - 220[2][3][41[5]1[6] Atmospheric
220 - 222[7] Atmospheric

113 - 115[6] 2.27 kPa

Experimental Protocols

The determination of melting and boiling points are fundamental laboratory techniques for the
characterization and purity assessment of chemical compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The presence
of impurities typically lowers and broadens the melting point range[8][9]. The capillary method
is a widely used and standard procedure for determining the melting point of a solid organic
compound[10].

Methodology: Capillary Method

e Sample Preparation: A small amount of the dry, powdered 4-methylbenzyl bromide is
placed into a thin-walled glass capillary tube, which is sealed at one end. The sample is
packed down to a height of 2-4 mm][9].

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block and a thermometer or a digital temperature sensor. Modern instruments offer
precise temperature control and a magnifying lens for easy observation[10].

o Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be done to determine an approximate melting range[8][11]. Subsequently, a new sample
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is heated slowly, at a rate of about 1-2 °C per minute, as the temperature approaches the
expected melting point[9].

o Data Recording: The melting point range is recorded from the temperature at which the first
drop of liquid is observed to the temperature at which the entire sample has completely
melted[9].

Sample Preparation Pack Capillary Tube Place in Melting Initial Run Rapid Heating Slow Heating Observe Meltin Record Melting
(Dry, Powdered Sample) (2-4 mm height) Point Apparatus (Approximate Range) (1-2 °C/min) 9 Point Range
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Workflow for Melting Point Determination

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. This physical constant is sensitive to changes in atmospheric pressure[12].
For larger sample volumes, distillation is a common method, while for smaller quantities, a
micro-boiling point determination is suitable[13].

Methodology: Micro-Boiling Point (Capillary Method)

o Sample Preparation: A small amount of liquid 4-methylbenzyl bromide (a few milliliters) is
placed in a small test tube or fusion tube. A capillary tube, sealed at one end, is inverted and
placed into the liquid[12][14].

o Apparatus Setup: The test tube is attached to a thermometer and placed in a heating bath
(such as a Thiele tube with heating oil) or an aluminum block heater[14][15].

e Heating and Observation: The apparatus is heated gradually. As the temperature rises, a
stream of bubbles will emerge from the open end of the inverted capillary tube as the
trapped air and the substance's vapor expand[15]. Heating is continued until a steady stream
of bubbles is observed.

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the liquid just begins to enter the capillary tube[12]
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[15]. This occurs when the vapor pressure inside the capillary equals the external
atmospheric pressure.

Sample Preparation R Insert Inverted Heat Apparatus Observe Steady Remove Heat Record Temperature
(Liquid in Test Tube) Sealed Capillary Gradually Stream of Bubbles and Allow to Cool When Liquid Enters Capillary
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Workflow for Micro-Boiling Point Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromide-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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